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Compound of Interest

Compound Name: JNJ-40929837 succinate

Cat. No.: B15569306 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This document provides crucial safety and logistical information for the proper disposal of JNJ-
40929837 succinate, a selective, orally active inhibitor of leukotriene A4 hydrolase (LTA4H).[1]

Given the absence of a specific Safety Data Sheet (SDS) for this novel compound, it is

imperative to handle and dispose of it by treating it as hazardous waste. This approach ensures

the safety of laboratory personnel and minimizes environmental impact.

Core Principle: Handle as Hazardous Waste
In the absence of a specific SDS, all novel chemical entities should be managed as if they

possess a high level of hazard.[2] This precautionary principle is the cornerstone of safe

laboratory practice. All disposal procedures must comply with your institution's Environmental

Health and Safety (EHS) guidelines and local regulations.

Quantitative Data Summary
While specific quantitative data for JNJ-40929837 succinate regarding toxicity and

environmental hazards are not publicly available, the following table summarizes general

information for related substances. This information should be used to inform a conservative

approach to handling and disposal.
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Property Value/Information Source

Chemical Class
Leukotriene A4 Hydrolase

Inhibitor

JNJ-40929837 succinate is a

selective, orally active inhibitor

of LTA4H.[1]

Physical State
Assume solid, unless in

solution.

Based on the "succinate" salt

form, it is likely a solid powder

at room temperature.

General Hazards

Active Pharmaceutical

Ingredients (APIs) can have

potent biological effects and

may be classified as toxic or

harmful.[3] Some APIs are

considered cytotoxic or

mutagenic.

Since JNJ-40929837 succinate

is a biologically active

molecule, it should be handled

with care to avoid exposure.

Disposal Method

Incineration is the final

disposal method for many

chemically contaminated

wastes and active

pharmaceutical ingredients.[4]

[5]

This is the recommended

disposal route for JNJ-

40929837 succinate waste to

ensure complete destruction.

Container Material

Compatible materials for

organic compounds generally

include glass or polyethylene.

[2] Waste containers must be

sturdy, leak-proof, and

chemically resistant.[6]

Use appropriate containers to

prevent reactions or

degradation of the container.

PPE Requirement

Wear appropriate Personal

Protective Equipment (PPE),

including safety glasses or

goggles, a lab coat, and

chemical-resistant gloves.[7]

Standard laboratory PPE is

mandatory when handling JNJ-

40929837 succinate and its

waste.
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Experimental Protocol: Step-by-Step Disposal
Procedures
The following protocol outlines the essential steps for the safe disposal of JNJ-40929837
succinate.

1. Waste Characterization and Segregation:

Treat as Hazardous: Assume JNJ-40929837 succinate waste is hazardous.

Do Not Mix: Do not mix JNJ-40929837 succinate waste with other chemical waste streams

to prevent unknown reactions.[2]

Segregate by Form: Maintain separate, clearly labeled containers for solid and liquid waste.

[2]

Solid Waste: Includes contaminated personal protective equipment (PPE) like gloves and

paper towels, weigh boats, and any neat compound.

Liquid Waste: Includes solutions containing JNJ-40929837 succinate and the first rinse of

any contaminated glassware.[6]

2. Container Selection and Management:

Use Compatible Containers: Select waste containers made of materials compatible with the

chemical, such as glass or polyethylene.[2]

Ensure Proper Sealing: Containers must have a secure, leak-proof lid and be kept closed

except when adding waste.[2][6]

Inspect Containers: Regularly check waste containers for any signs of degradation, such as

cracks or leaks.[2]

3. Labeling:

Label Immediately: Affix a "Hazardous Waste" label to the container as soon as the first

waste is added.[2]
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Complete Information: The label must include:

The words "Hazardous Waste".

The full chemical name: "JNJ-40929837 succinate".

The approximate concentration and quantity.

The date the waste was first added.

Your name, lab, and contact information.

4. Storage:

Designated Area: Store waste containers in a designated satellite accumulation area (SAA)

that is at or near the point of generation and under the control of laboratory personnel.[7]

Secondary Containment: Place waste containers in a secondary containment bin to prevent

the spread of material in case of a leak or spill.[2]

5. Disposal:

Contact EHS: When the container is full or ready for disposal, contact your institution's

Environmental Health and Safety (EHS) department to arrange for a waste pickup.[2][7]

Provide Documentation: Be prepared to provide the waste label and any available

information about the compound to the EHS personnel.[2]

Professional Disposal: Your EHS department will ensure the waste is collected and disposed

of by a licensed hazardous waste contractor, likely through incineration.[2][5]

Mandatory Visualizations
Logical Workflow for Disposal
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JNJ-40929837 Succinate Disposal Workflow
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Caption: Disposal workflow for JNJ-40929837 succinate.

Signaling Pathway of LTA4H (Target of JNJ-40929837)
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Leukotriene A4 Hydrolase (LTA4H) Signaling Pathway
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Caption: Inhibition of the LTA4H pathway by JNJ-40929837.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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